Ethyl 4,5-dimethyl-2-(2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamido)thiophene-3-carboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[[2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C21H20N4O3S2/c1-4-28-20(27)18-12(2)13(3)30-19(18)22-17(26)11-29-21-24-23-16-10-9-14-7-5-6-8-15(14)25(16)21/h5-10H,4,11H2,1-3H3,(H,22,26)
• InChI Key: HSUYKMZPYGGJNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C=C3
• Molecular Formula: C21H20N4O3S2
• Molecular Weight: 440.5 g/mol

Description

Ethyl 4,5-dimethyl-2-(2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H20N4O3S2 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar compounds emphasizes the synthesis and characterization of novel derivatives, showcasing the importance of these activities in understanding the properties and potential applications of the compound. For example, studies on thiophene derivatives and triazoloquinoxalin-1-ylsulfanyl acetamido alkanoates highlight advanced synthetic routes and chemical reactions used to obtain these compounds, revealing their structural and functional diversity (Fathalla, 2015; Moustafa, 2000). These synthesis efforts are critical for producing novel compounds for further evaluation in various biological applications.

Antiproliferative and Antimicrobial Activities

Several studies have demonstrated the antiproliferative and antimicrobial activities of compounds structurally related to Ethyl 4,5-dimethyl-2-(2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamido)thiophene-3-carboxylate. For instance, novel thiophene and thienopyrimidine derivatives have been tested for their antiproliferative activity against cancer cell lines, with some compounds showing significant activity (Ghorab et al., 2013). Additionally, novel pyrazoline and pyrazole derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, further highlighting the potential of these compounds in developing new antimicrobial agents (Hassan, 2013).

Mechanism of Action

Based on the structure of the compound, it contains a [1,2,4]triazolo[4,3-a]quinolin moiety . Compounds containing a [1,2,4]triazolo[4,3-a]quinolin moiety have been reported to exhibit antiviral and antimicrobial activities . They were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol . Some of the synthesized compounds exhibited cytotoxicity at concentration 160 μg/ml and showed promising antiviral activity .